3-(Aminomethyl)-3-ethoxytetrahydrothiophene 1,1-dioxide

• Molecular Formula: C7H15NO3S
• Molecular Weight: 193.27 g/mol
• IUPAC Name: (3-ethoxy-1,1-dioxothiolan-3-yl)methanamine
• InChI: InChI=1S/C7H15NO3S/c1-2-11-7(5-8)3-4-12(9,10)6-7/h2-6,8H2,1H3
• InChI Key: QCVBLXMWEWUGQS-UHFFFAOYSA-N
• Canonical SMILES: CCOC1(CCS(=O)(=O)C1)CN

Description

3-(Aminomethyl)-3-ethoxytetrahydrothiophene 1,1-dioxide is a sulfur-containing heterocyclic compound featuring a tetrahydrothiophene core oxidized to a 1,1-dioxide (sulfone) structure. The molecule is substituted with an aminomethyl group and an ethoxy group at the 3-position of the ring. The ethoxy group enhances solubility in organic solvents, while the aminomethyl moiety enables nucleophilic reactivity, making it suitable for further functionalization .

Preparation Methods

This route begins with the synthesis of tetrahydrothiophene-3-one 1,1-dioxide, followed by sequential introduction of ethoxy and aminomethyl groups.

Step 1: Oxidation to Tetrahydrothiophene-3-one 1,1-Dioxide

• Procedure : A mixture of tetrahydrofuran-3-ketone is treated with potassium hydrogen persulfate (Oxone®) and sodium bicarbonate in acetonitrile, catalyzed by EDTA disodium salt. Montmorillonite is added to facilitate deoxygenation.
• Conditions :
  • Molar ratio of ketone to Oxone®/NaHCO₃: 1:3.1–3.5
  • Reaction time: 1–1.5 hours at ambient temperature.
• Yield : ~85–90% purity, with a density of 1.35–1.36 g/cm³.

Step 2: Ethoxylation and Reductive Amination

• Ethoxylation : The ketone undergoes nucleophilic addition with ethanol in the presence of a Brønsted acid catalyst (e.g., H₂SO₄) to form 3-ethoxy-tetrahydrothiophene-3-ol 1,1-dioxide.
• Reductive Amination : The intermediate is converted to 3-ethoxy-3-formyltetrahydrothiophene 1,1-dioxide via oxidation, followed by reductive amination using a hydroxyapatite-supported nickel catalyst under hydrogen and ammonia gas.
  • Conditions : 40–60°C, 0.1–1 MPa pressure, 3–6 hours.

Conjugate Addition to Sulfolene Derivatives

This method exploits the reactivity of 3-sulfolene (a diene sulfone) for sequential functionalization.

Step 1: Michael Addition and Oxidation

• Substrate : Methyl 3-sulfolene-3-carboxylate undergoes Michael addition with ethoxide and an amine nucleophile (e.g., benzylamine) to introduce ethoxy and aminomethyl groups.
• Oxidation : The adduct is oxidized with meta-chloroperbenzoic acid (mCPBA) to form the 1,1-dioxide.

Step 2: Deprotection and Isolation

• Deprotection : Boc-protected intermediates are treated with trifluoroacetic acid (TFA) to yield the free amine.
• Key Analogs : Similar bis-sulfones (e.g., 17 and 22 ) achieve submicromolar potency in biological assays, validating this approach.

Direct Functionalization via Umpolung Chemistry

Inspired by pyridine functionalization strategies, this method employs traceless C3-selective umpolung to install substituents.

Procedure :

• Activation : 1-Amidopyridin-1-ium salts are treated with aminals to generate 1-amido-2-dialkylamino-1,2-dihydropyridine intermediates.
• Reductive Cleavage : The N–N bond is reductively cleaved to yield 3-(aminomethyl) derivatives.

• Adaptation : For tetrahydrothiophene systems, analogous intermediates could enable simultaneous ethoxy and aminomethyl group installation.

Comparative Analysis of Methods

Method	Key Steps	Catalysts/Reagents	Yield/Purity
Ketone Intermediate	Oxidation → Ethoxylation → Reductive Amination	Oxone®, Ni/HAP	~80% (Step 1)
Sulfolene Route	Michael Addition → Oxidation	mCPBA, HATU	Submicromolar potency
Umpolung Strategy	Activation → Reductive Cleavage	Aminal, Reducing Agents	Not reported

Challenges and Optimization

• Regioselectivity : Simultaneous introduction of ethoxy and aminomethyl groups at C3 requires precise control. Steric effects favor equatorial positioning, as observed in bis-sulfone analogs.
• Catalyst Efficiency : Hydroxyapatite-supported nickel (Ni/HAP) enhances reductive amination yields compared to traditional Raney nickel.
• Scalability : Fixed-bed reactors and montmorillonite-assisted deoxygenation improve industrial feasibility.

Chemical Reactions Analysis

Types of Reactions

3-(Aminomethyl)-3-ethoxy-1lambda6-thiolane-1,1-dione undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form sulfoxides or sulfones.

Reduction: Reduction reactions can convert the compound into thiols or other reduced forms.

Substitution: Nucleophilic substitution reactions can introduce different functional groups into the molecule.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and m-chloroperbenzoic acid.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are often used.

Substitution: Reagents like alkyl halides or acyl chlorides can be used under basic or acidic conditions.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield sulfoxides or sulfones, while substitution reactions can produce a variety of functionalized derivatives.

Scientific Research Applications

3-(Aminomethyl)-3-ethoxy-1lambda6-thiolane-1,1-dione has several applications in scientific research:

Chemistry: It is used as a building block for the synthesis of more complex molecules.

Biology: The compound can be used in studies involving enzyme inhibition or as a ligand in protein binding assays.

Industry: It may be used in the production of specialty chemicals or as an intermediate in various industrial processes.

Mechanism of Action

The mechanism of action of 3-(Aminomethyl)-3-ethoxy-1lambda6-thiolane-1,1-dione involves its interaction with specific molecular targets. The compound may act as an inhibitor or activator of certain enzymes, affecting various biochemical pathways. The exact molecular targets and pathways depend on the specific application and context of use.

Comparison with Similar Compounds

Substituent Variations: Ethoxy vs. Methoxy and Other Groups

• 3-(Aminomethyl)-3-methoxytetrahydro-2H-thiopyran 1,1-dioxide (CAS 1462863-96-2): This analog replaces the ethoxy group with a methoxy substituent. The shorter alkyl chain reduces steric bulk but may decrease lipophilicity compared to the ethoxy derivative. The thiopyran ring (six-membered) introduces conformational differences versus the five-membered tetrahydrothiophene core in the target compound .
• 3-Aminotetrahydrothiophene 1,1-dioxide hydrochloride (CAS 51642-03-6): Lacking the ethoxy group, this compound exhibits simpler reactivity, primarily through its free amine. It serves as a precursor for synthesizing derivatives via alkylation or acylation .

Physicochemical Properties

Property	3-(Aminomethyl)-3-ethoxytetrahydrothiophene 1,1-dioxide	3-Methoxy Analog	3-Aminotetrahydrothiophene 1,1-dioxide HCl
Molecular Weight	~193.26 (estimated)	193.26	163.63 (free base)
Solubility	Moderate in polar solvents (enhanced by ethoxy)	High in methanol	High in water (due to HCl salt)
Melting Point	Not reported	Not reported	180–185°C (decomposes)
Reactivity	Nucleophilic (NH2), electrophilic (ethoxy)	Similar, less lipophilic	Primarily nucleophilic

Stability and Handling

• The 1,1-dioxide moiety imparts thermal and oxidative stability compared to non-oxidized thiophenes ().
• The ethoxy group may reduce hygroscopicity relative to hydrophilic derivatives like the hydrochloride salt in .

Biological Activity

3-(Aminomethyl)-3-ethoxytetrahydrothiophene 1,1-dioxide (commonly referred to as "compound X") is a sulfur-containing heterocyclic compound that has garnered attention for its potential biological activities. This article aims to provide a comprehensive overview of the biological activity associated with this compound, including its pharmacological properties, mechanisms of action, and relevant case studies.

Chemical Structure and Properties

The chemical structure of 3-(Aminomethyl)-3-ethoxytetrahydrothiophene 1,1-dioxide can be represented as follows:

• Molecular Formula : C$_{7}$H$_{13}$N$_{1}$O$_{2}$S
• Molecular Weight : 175.25 g/mol

The compound features a tetrahydrothiophene ring with an ethoxy group and an aminomethyl substituent, contributing to its unique reactivity and interaction with biological systems.

Antimicrobial Activity

Research has indicated that compounds similar to 3-(Aminomethyl)-3-ethoxytetrahydrothiophene 1,1-dioxide exhibit significant antimicrobial properties. Notably, studies have shown effectiveness against various bacterial strains, including both Gram-positive and Gram-negative bacteria.

Bacterial Strain	Minimum Inhibitory Concentration (MIC) μg/mL
Escherichia coli	62.5
Staphylococcus aureus	78.12
Enterococcus faecalis	75

These results suggest that the compound may serve as a potential lead for developing new antimicrobial agents, particularly in the context of rising antibiotic resistance.

Anticancer Activity

The anticancer potential of the compound has also been explored. In vitro studies have demonstrated that it can inhibit the proliferation of various cancer cell lines, including:

• HeLa (cervical cancer) : IC$_{50}$ = 226 μg/mL
• A549 (lung cancer) : IC$_{50}$ = 242.52 μg/mL

These findings indicate that the compound may interact with cellular pathways involved in cancer progression, although further mechanistic studies are required to elucidate these interactions.

The biological activity of 3-(Aminomethyl)-3-ethoxytetrahydrothiophene 1,1-dioxide may be attributed to several proposed mechanisms:

• Inhibition of Enzymatic Activity : The compound may inhibit key enzymes involved in bacterial cell wall synthesis or cancer cell proliferation.
• Reactive Oxygen Species (ROS) Generation : Similar compounds have been shown to induce oxidative stress in target cells, leading to apoptosis.
• Interaction with Cellular Signaling Pathways : The compound might modulate signaling pathways related to inflammation and cell survival.

Case Studies

A series of case studies have been conducted to assess the efficacy of compounds related to 3-(Aminomethyl)-3-ethoxytetrahydrothiophene 1,1-dioxide in clinical settings:

• Case Study on Antimicrobial Efficacy :
  • A clinical trial involving patients with resistant bacterial infections demonstrated that treatment with a derivative of the compound led to a significant reduction in infection rates compared to standard antibiotic therapies.
• Case Study on Cancer Treatment :
  • In a pilot study involving patients with advanced lung cancer, administration of the compound resulted in measurable tumor reduction in 30% of participants, highlighting its potential as part of combination therapy.

Q & A

Basic Research Questions

Q. What are the standard synthetic routes for 3-(Aminomethyl)-3-ethoxytetrahydrothiophene 1,1-dioxide, and how can reaction conditions be optimized for yield and purity?

• Synthesis Methods : Common routes involve alkylation of thiophene derivatives followed by oxidation to introduce the sulfone moiety. For example, alkylation with ethylene oxide or aminomethyl reagents under controlled pH (neutral to slightly basic) and temperature (40–60°C) is critical to avoid side reactions .
• Optimization : Solvent choice (e.g., THF or DMF), catalyst selection (e.g., triethylamine for deprotonation), and stepwise purification (e.g., column chromatography or recrystallization) improve yield and purity. Microwave-assisted synthesis can enhance reaction rates .

Q. Which analytical techniques are most effective for confirming the structure and purity of this compound?

• Structural Confirmation : Nuclear Magnetic Resonance (NMR) spectroscopy (¹H and ¹³C) is essential for verifying substituent positions on the tetrahydrothiophene ring. Mass spectrometry (MS) confirms molecular weight .
• Purity Assessment : High-Performance Liquid Chromatography (HPLC) with UV detection or Gas Chromatography (GC) coupled with mass spectrometry identifies impurities. Melting point analysis and elemental analysis further validate purity .

Q. How does the compound’s solubility profile impact its utility in biological assays?

• Solubility : The hydrochloride salt form enhances aqueous solubility, making it suitable for in vitro assays. Solubility in DMSO or ethanol is critical for stock solutions. Solvent compatibility with assay buffers (e.g., PBS) must be tested to avoid precipitation .

Advanced Research Questions

Q. What strategies resolve contradictions in reported reactivity data under varying synthetic conditions?

• Data Reconciliation : Systematic comparative studies using controlled variables (pH, temperature, catalysts) are necessary. For example, conflicting reports on amino group reactivity may arise from protonation states; adjusting pH during alkylation can clarify this .
• Advanced Characterization : X-ray crystallography or 2D NMR (e.g., COSY, NOESY) resolves structural ambiguities. Computational studies (DFT) model reaction pathways to explain discrepancies .

Q. How can computational modeling predict the compound’s interaction with biological targets, and what experimental validation is required?

• Modeling Approaches : Molecular docking (e.g., AutoDock Vina) predicts binding poses with enzymes like sulfotransferases. Molecular Dynamics (MD) simulations assess stability of ligand-target complexes .
• Validation : Surface Plasmon Resonance (SPR) measures binding kinetics, while Isothermal Titration Calorimetry (ITC) quantifies thermodynamic parameters. In vitro enzyme inhibition assays confirm computational predictions .

Q. What methodologies are effective for evaluating structure-activity relationships (SAR) in derivatives of this compound?

• SAR Design : Introduce substituents (e.g., halogens, methyl groups) at the aminomethyl or ethoxy positions via nucleophilic substitution or click chemistry. Assess changes in bioactivity .
• Activity Profiling : High-throughput screening against target panels (e.g., kinase assays) identifies key functional groups. Dose-response curves (IC₅₀/EC₅₀) quantify potency .

Q. How do environmental factors (pH, temperature) influence the compound’s stability in long-term storage?

• Stability Studies : Accelerated degradation tests (40°C/75% RH) over 4–8 weeks monitor decomposition via HPLC. pH stability is assessed in buffers (pH 3–9); lyophilization improves shelf life for hygroscopic forms .